1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-bromo-2-(2H-tetrazol-5-yl)phenyl)thiourea 1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-bromo-2-(2H-tetrazol-5-yl)phenyl)thiourea NS-11021 is an activator of large-conductance Ca2+-activated potassium channels (BKCa, KCa1.1). BK channel activation by NS11021 decreases excitability and contractility of urinary bladder smooth muscle. NS11021 enhances erectile responses in rats.
Brand Name: Vulcanchem
CAS No.: 956014-19-0
VCID: VC0537625
InChI: InChI=1S/C16H9BrF6N6S/c17-9-1-2-12(11(6-9)13-26-28-29-27-13)25-14(30)24-10-4-7(15(18,19)20)3-8(5-10)16(21,22)23/h1-6H,(H2,24,25,30)(H,26,27,28,29)
SMILES: C1=CC(=C(C=C1Br)C2=NNN=N2)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
Molecular Formula: C16H9BrF6N6S
Molecular Weight: 511.2 g/mol

1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-bromo-2-(2H-tetrazol-5-yl)phenyl)thiourea

CAS No.: 956014-19-0

Inhibitors

VCID: VC0537625

Molecular Formula: C16H9BrF6N6S

Molecular Weight: 511.2 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-bromo-2-(2H-tetrazol-5-yl)phenyl)thiourea - 956014-19-0

CAS No. 956014-19-0
Product Name 1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-bromo-2-(2H-tetrazol-5-yl)phenyl)thiourea
Molecular Formula C16H9BrF6N6S
Molecular Weight 511.2 g/mol
IUPAC Name 1-[3,5-bis(trifluoromethyl)phenyl]-3-[4-bromo-2-(2H-tetrazol-5-yl)phenyl]thiourea
Standard InChI InChI=1S/C16H9BrF6N6S/c17-9-1-2-12(11(6-9)13-26-28-29-27-13)25-14(30)24-10-4-7(15(18,19)20)3-8(5-10)16(21,22)23/h1-6H,(H2,24,25,30)(H,26,27,28,29)
Standard InChIKey MDKAFDIKYQMOMF-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1Br)C2=NNN=N2)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
Canonical SMILES C1=CC(=C(C=C1Br)C2=NNN=N2)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
Appearance Solid powder
Description NS-11021 is an activator of large-conductance Ca2+-activated potassium channels (BKCa, KCa1.1). BK channel activation by NS11021 decreases excitability and contractility of urinary bladder smooth muscle. NS11021 enhances erectile responses in rats.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1-(3,5-bis(trifluoromethyl)phenyl)-3-(4-bromo-2-(1H-tetrazol-5-yl)phenyl)thiourea
NS 11021
NS-11021
NS11021
Reference 1: Frankenreiter S, Groneberg D, Kuret A, Krieg T, Ruth P, Friebe A, Lukowski R. Cardioprotection by ischemic postconditioning and cGMP-elevating agents involves cardiomyocyte nitric oxide-sensitive guanylyl cyclase. Cardiovasc Res. 2018 Feb 9. doi: 10.1093/cvr/cvy039. [Epub ahead of print] PubMed PMID: 29438488.
2: Zaidman NA, Panoskaltsis-Mortari A, O'Grady SM. Large-conductance Ca(2+) -activated K(+) channel activation by apical P2Y receptor agonists requires hydrocortisone in differentiated airway epithelium. J Physiol. 2017 Jul 15;595(14):4631-4645. doi: 10.1113/JP274200. Epub 2017 Jun 11. PubMed PMID: 28481415; PubMed Central PMCID: PMC5509885.
3: Su F, Guo AC, Li WW, Zhao YL, Qu ZY, Wang YJ, Wang Q, Zhu YL. Low-Dose Ethanol Preconditioning Protects Against Oxygen-Glucose Deprivation/Reoxygenation-Induced Neuronal Injury By Activating Large Conductance, Ca(2+)-Activated K(+) Channels In Vitro. Neurosci Bull. 2017 Feb;33(1):28-40. doi: 10.1007/s12264-016-0080-3. Epub 2016 Nov 16. PubMed PMID: 27854008; PubMed Central PMCID: PMC5567547.
4: Zhong XZ, Sun X, Cao Q, Dong G, Schiffmann R, Dong XP. BK channel agonist represents a potential therapeutic approach for lysosomal storage diseases. Sci Rep. 2016 Sep 27;6:33684. doi: 10.1038/srep33684. PubMed PMID: 27670435; PubMed Central PMCID: PMC5037385.
5: Wakle-Prabagaran M, Lorca RA, Ma X, Stamnes SJ, Amazu C, Hsiao JJ, Karch CM, Hyrc KL, Wright ME, England SK. BKCa channel regulates calcium oscillations induced by alpha-2-macroglobulin in human myometrial smooth muscle cells. Proc Natl Acad Sci U S A. 2016 Apr 19;113(16):E2335-44. doi: 10.1073/pnas.1516863113. Epub 2016 Apr 4. PubMed PMID: 27044074; PubMed Central PMCID: PMC4843459.
6: Yan XH, Guo XY, Jiao FY, Liu X, Liu Y. Activation of large-conductance Ca(2+)-activated K(+) channels inhibits glutamate-induced oxidative stress through attenuating ER stress and mitochondrial dysfunction. Neurochem Int. 2015 Nov;90:28-35. doi: 10.1016/j.neuint.2015.07.004. Epub 2015 Jul 7. PubMed PMID: 26163046.
7: Fernandes VS, Xin W, Petkov GV. Novel mechanism of hydrogen sulfide-induced guinea pig urinary bladder smooth muscle contraction: role of BK channels and cholinergic neurotransmission. Am J Physiol Cell Physiol. 2015 Jul 15;309(2):C107-16. doi: 10.1152/ajpcell.00021.2015. Epub 2015 May 6. PubMed PMID: 25948731; PubMed Central PMCID: PMC4504942.
8: Laskowski M, Kicinska A, Szewczyk A, Jarmuszkiewicz W. Mitochondrial large-conductance potassium channel from Dictyostelium discoideum. Int J Biochem Cell Biol. 2015 Mar;60:167-75. doi: 10.1016/j.biocel.2015.01.006. Epub 2015 Jan 14. PubMed PMID: 25596489.
9: Shi L, Zhang H, Chen Y, Liu Y, Lu N, Zhao T, Zhang L. Chronic exercise normalizes changes in Cav 1.2 and KCa 1.1 channels in mesenteric arteries from spontaneously hypertensive rats. Br J Pharmacol. 2015 Apr;172(7):1846-58. doi: 10.1111/bph.13035. Epub 2015 Jan 23. PubMed PMID: 25440572; PubMed Central PMCID: PMC4376461.
10: Soltysinska E, Bentzen BH, Barthmes M, Hattel H, Thrush AB, Harper ME, Qvortrup K, Larsen FJ, Schiffer TA, Losa-Reyna J, Straubinger J, Kniess A, Thomsen MB, Brüggemann A, Fenske S, Biel M, Ruth P, Wahl-Schott C, Boushel RC, Olesen SP, Lukowski R. KCNMA1 encoded cardiac BK channels afford protection against ischemia-reperfusion injury. PLoS One. 2014 Jul 29;9(7):e103402. doi: 10.1371/journal.pone.0103402. eCollection 2014. PubMed PMID: 25072914; PubMed Central PMCID: PMC4114839.
11: Liu H, Xin T, He W, Li F, Su ZQ. Myelinated Ah-type trigeminal ganglion neurons in female rats: neuroexcitability, chemosensitivity to histamine, and potential clinical impact. Neurosci Lett. 2014 May 1;567:74-9. doi: 10.1016/j.neulet.2014.03.039. Epub 2014 Mar 28. PubMed PMID: 24686179.
12: Wojtovich AP, Nadtochiy SM, Urciuoli WR, Smith CO, Grunnet M, Nehrke K, Brookes PS. A non-cardiomyocyte autonomous mechanism of cardioprotection involving the SLO1 BK channel. PeerJ. 2013 Mar 5;1:e48. doi: 10.7717/peerj.48. Print 2013. PubMed PMID: 23638385; PubMed Central PMCID: PMC3628382.
13: Borchert GH, Hlaváčková M, Kolář F. Pharmacological activation of mitochondrial BK(Ca) channels protects isolated cardiomyocytes against simulated reperfusion-induced injury. Exp Biol Med (Maywood). 2013 Feb;238(2):233-41. doi: 10.1177/1535370212474596. PubMed PMID: 23576804.
14: Bednarczyk P, Koziel A, Jarmuszkiewicz W, Szewczyk A. Large-conductance Ca²⁺-activated potassium channel in mitochondria of endothelial EA.hy926 cells. Am J Physiol Heart Circ Physiol. 2013 Jun 1;304(11):H1415-27. doi: 10.1152/ajpheart.00976.2012. Epub 2013 Mar 29. PubMed PMID: 23542921.
15: Király I, Pataricza J, Bajory Z, Simonsen U, Varro A, Papp JG, Pajor L, Kun A. Involvement of large-conductance Ca(2+) -activated K(+) channels in both nitric oxide and endothelium-derived hyperpolarization-type relaxation in human penile small arteries. Basic Clin Pharmacol Toxicol. 2013 Jul;113(1):19-24. doi: 10.1111/bcpt.12059. Epub 2013 Mar 21. PubMed PMID: 23414060.
16: Roy S, Morayo Akande A, Large RJ, Webb TI, Camarasu C, Sergeant GP, McHale NG, Thornbury KD, Hollywood MA. Structure-activity relationships of a novel group of large-conductance Ca(2+)-activated K(+) (BK) channel modulators: the GoSlo-SR family. ChemMedChem. 2012 Oct;7(10):1763-9. doi: 10.1002/cmdc.201200321. Epub 2012 Aug 28. PubMed PMID: 22930560.
17: Venglovecz V, Hegyi P, Rakonczay Z Jr, Tiszlavicz L, Nardi A, Grunnet M, Gray MA. Pathophysiological relevance of apical large-conductance Ca²+-activated potassium channels in pancreatic duct epithelial cells. Gut. 2011 Mar;60(3):361-9. doi: 10.1136/gut.2010.214213. Epub 2010 Oct 12. PubMed PMID: 20940280.
18: Wulf-Johansson H, Amrutkar DV, Hay-Schmidt A, Poulsen AN, Klaerke DA, Olesen J, Jansen-Olesen I. Localization of large conductance calcium-activated potassium channels and their effect on calcitonin gene-related peptide release in the rat trigemino-neuronal pathway. Neuroscience. 2010 Jun 2;167(4):1091-102. doi: 10.1016/j.neuroscience.2010.02.063. Epub 2010 Mar 6. PubMed PMID: 20211697.
19: Layne JJ, Nausch B, Olesen SP, Nelson MT. BK channel activation by NS11021 decreases excitability and contractility of urinary bladder smooth muscle. Am J Physiol Regul Integr Comp Physiol. 2010 Feb;298(2):R378-84. doi: 10.1152/ajpregu.00458.2009. Epub 2009 Nov 18. PubMed PMID: 19923353; PubMed Central PMCID: PMC2828174.
20: Kun A, Matchkov VV, Stankevicius E, Nardi A, Hughes AD, Kirkeby HJ, Demnitz J, Simonsen U. NS11021, a novel opener of large-conductance Ca(2+)-activated K(+) channels, enhances erectile responses in rats. Br J Pharmacol. 2009 Nov;158(6):1465-76. doi: 10.1111/j.1476-5381.2009.00404.x. Epub 2009 Oct 20. PubMed PMID: 19845682; PubMed Central PMCID: PMC2795213.
PubChem Compound 24825677
Last Modified Nov 12 2021
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